Cas no 59875-55-7 (1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI))
59875-55-7 structure
Product Name:1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI)
CAS No:59875-55-7
MF:C10H8N2O3
MW:204.18212223053
CID:1017952
PubChem ID:136490859
Update Time:2025-04-20
1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI)
- 6,7-Dihydroxyisoquinoline-1-carbaldehyde oxime
- 59875-55-7
-
- Inchi: 1S/C10H8N2O3/c13-9-3-6-1-2-11-8(5-12-15)7(6)4-10(9)14/h1-5,13-15H/b12-5+
- InChI Key: OQEKIXLLJYHPQZ-LFYBBSHMSA-N
- SMILES: OC1C(=CC2C=CN=C(/C=N/O)C=2C=1)O
Computed Properties
- Exact Mass: 204.053
- Monoisotopic Mass: 204.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.4A^2
- XLogP3: 1.4
1-Isoquinolinecarboxaldehyde, 6,7-dihydroxy-, oxime (9CI) Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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